N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-chlorobenzamide

• IUPAC Name: 2-chloro-N-[2-(2-pyrazol-1-yl-1,3-thiazol-4-yl)ethyl]benzamide
• InChI: InChI=1S/C15H13ClN4OS/c16-13-5-2-1-4-12(13)14(21)17-8-6-11-10-22-15(19-11)20-9-3-7-18-20/h1-5,7,9-10H,6,8H2,(H,17,21)
• InChI Key: JPCDKHOYZWQKQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=CSC(=N2)N3C=CC=N3)Cl
• Molecular Formula: C15H13ClN4OS
• Molecular Weight: 332.8 g/mol

Description

N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-chlorobenzamide, also known as PTEB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a thiazole derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This could potentially be applied in the development of new pain relief medications.

Anti-inflammatory Activity

. This could potentially be used in the treatment of conditions characterized by inflammation.

Antimicrobial Activity

.

Antifungal Activity

. This could potentially be applied in the development of new antifungal medications.

Antiviral Activity

. This could potentially be used in the development of new antiviral drugs.

Diuretic Activity

. This could potentially be applied in the treatment of conditions like hypertension and edema where reducing excess fluid in the body is beneficial.

Antitumor or Cytotoxic Activity

. This could potentially be used in the development of new cancer treatments.

Mechanism of Action

Target of Action

It’s known that thiazole derivatives, which this compound is a part of, have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets through various mechanisms, potentially involving the delocalization of a lone pair of π-electrons of the sulfur atom .

Biochemical Pathways

Thiazole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole derivatives, in general, are known to have varying solubility properties, which can impact their bioavailability .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially influence the action of thiazole derivatives .